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Compound of Interest

Compound Name: 4'-Methylacetophenone-d3

Cat. No.: B100842 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 4'-Methylacetophenone-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 4'-Methylacetophenone-d3, a deuterated isotopologue of 4'-

Methylacetophenone. This document is intended for researchers, scientists, and professionals

in drug development who utilize isotopically labeled compounds for a variety of applications,

including as internal standards in quantitative analysis, for metabolism studies (DMPK), and in

mechanistic investigations.

Physicochemical Data
The introduction of deuterium in place of protium in the methyl group of the tolyl moiety results

in a nominal increase in molecular weight. While extensive experimental data on the physical

properties of 4'-Methylacetophenone-d3 is not readily available in the literature, these

properties are expected to be very similar to its non-deuterated counterpart. The following table

summarizes the key physical and chemical data for both compounds for comparative purposes.
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Property 4'-Methylacetophenone-d3 4'-Methylacetophenone

Molecular Formula C₉H₇D₃O C₉H₁₀O[1]

Molecular Weight 137.19 g/mol [2] 134.18 g/mol [1]

Appearance
Expected to be a colorless to

pale yellow liquid or solid

Colorless to pale yellow liquid

or solid[3]

Melting Point

Data not available; expected to

be similar to the non-

deuterated form

22-24 °C

Boiling Point

Data not available; expected to

be similar to the non-

deuterated form

226 °C

Density

Data not available; expected to

be similar to the non-

deuterated form

1.005 g/mL at 25 °C

CAS Number 114379-92-9[2] 122-00-9[1]

Experimental Protocols
Synthesis of 4'-Methylacetophenone-d3
A plausible and efficient method for the synthesis of 4'-Methylacetophenone-d3 is the Friedel-

Crafts acylation of commercially available toluene-d3.

Reaction Scheme:

Caption: A logical workflow for the synthesis and characterization of 4'-Methylacetophenone-
d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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